Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C17H16N4O2S/c22-17(16-19-13-6-1-2-7-14(13)24-16)21-10-4-5-12(11-21)23-15-8-3-9-18-20-15/h1-3,6-9,12H,4-5,10-11H2
• InChI Key: JBPOJHCIFWJSNH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NC3=CC=CC=C3S2)OC4=NN=CC=C4
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone, also known as BPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone involves the inhibition of various enzymes and signaling pathways in cells. Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has been found to inhibit the activity of cyclin-dependent kinases, which are involved in the regulation of the cell cycle. Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone also inhibits the activity of histone deacetylases, which play a role in gene expression. Additionally, Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has been found to inhibit the activity of the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has been found to have various biochemical and physiological effects. Studies have shown that Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone can induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has also been found to inhibit the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases. In addition, Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone in lab experiments is its high potency and selectivity. Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has been found to have a low IC50 value, indicating that it can effectively inhibit the activity of its target enzymes at low concentrations. However, one limitation of using Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone. One direction is the development of new derivatives of Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone with improved solubility and bioavailability. Another direction is the investigation of the potential applications of Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone in other fields such as immunology and microbiology. Additionally, further studies are needed to elucidate the precise mechanism of action of Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone and its potential side effects in vivo.
In conclusion, Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone is a chemical compound that has potential applications in various fields of scientific research. Its high potency and selectivity make it a promising candidate for the development of new drugs for the treatment of cancer and neurological disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone can be synthesized using a multistep process involving the reaction of 2-aminothiophenol with 2-bromoacetophenone, followed by the reaction of the resulting intermediate with 3-(pyridazin-3-yloxy)piperidine. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has been found to have potential applications in various fields of scientific research. One such application is in the development of new drugs for the treatment of cancer. Studies have shown that Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Benzo[d]thiazol-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.